Cas no 3808-40-0 (Benzo[b]thiophene-7-ol, 3-methyl-)

• Product Name: Benzo[b]thiophene-7-ol, 3-methyl-
• CAS No: 3808-40-0
• MF: C₉H₈OS
• MW: 164.224221229553
• CID: 1487914
• PubChem ID: 15324807
• Update Time: 2025-04-21

Benzo[b]thiophene-7-ol, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-7-ol, 3-methyl-
• 3-methyl-1-benzothiophen-7-ol
• CCOSNPSCMBHESX-UHFFFAOYSA-N
• 3-Methyl-1-benzothiophene-7-ol
• DTXSID40571507
• 7-Hydroxy-3-methylbenzo[b]thiophene
• SCHEMBL10832904
• EN300-790789
• 3808-40-0

• Inchi： 1S/C9H8OS/c1-6-5-11-9-7(6)3-2-4-8(9)10/h2-5,10H,1H3
• InChI Key： CCOSNPSCMBHESX-UHFFFAOYSA-N
• SMILES： S1C=C(C)C2C=CC=C(C1=2)O

Computed Properties

• Exact Mass: 164.02964
• Monoisotopic Mass: 164.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes